2,2-Dimethyl-2,3-dihydrobenzo[b][1,4]dioxine-5-carbaldehyde

Specification

• Molecular Formula: C11H12O3
• Molecular Weight: 192.21 g/mol
• IUPAC Name: 2,2-dimethyl-3H-1,4-benzodioxine-5-carbaldehyde
• Standard InChI: InChI=1S/C11H12O3/c1-11(2)7-13-10-8(6-12)4-3-5-9(10)14-11/h3-6H,7H2,1-2H3
• Standard InChI Key: ZJEDJXFKLCCKNM-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC2=C(C=CC=C2O1)C=O)C

Introduction

2,2-Dimethyl-2,3-dihydrobenzo[b]14dioxine-5-carbaldehyde is an organic compound belonging to the benzodioxine family. It features a fused aromatic ring system with a dioxine moiety and an aldehyde functional group. The compound is known for its structural complexity and potential applications in organic synthesis and material sciences.

Molecular Data

• Molecular Formula: $C_{11}H_{12}O_3$

• Molecular Weight: 192.21 g/mol

• IUPAC Name: 2,2-dimethyl-4H-benzo[d]dioxine-5-carbaldehyde

Structural Features

The compound contains:

• A benzodioxine core with two oxygen atoms forming a heterocyclic structure.

• A dimethyl group at the 2-position.

• An aldehyde (-CHO) group at the 5-position of the aromatic ring.

Chemical Identifiers

• InChIKey: JUHIMJMPYMQYJE-UHFFFAOYSA-N

• SMILES Notation: CC1(OCC2=C(C=CC=C2O1)C=O)C

Synthetic Pathways

The synthesis of 2,2-dimethyl-2,3-dihydrobenzo[b]dioxine-5-carbaldehyde typically involves:

• Cyclization reactions to form the benzodioxine framework.

• Functionalization at specific positions to introduce methyl groups and aldehydes.

Applications

While specific applications of this compound are not extensively documented, similar benzodioxine derivatives are used in:

• Material Sciences: As precursors for polymers or resins.

• Pharmaceutical Chemistry: As intermediates in drug synthesis due to their bioactive potential.

• Organic Synthesis: As building blocks in creating complex molecules.

Physical Characteristics

• The compound is likely a crystalline solid based on its molecular structure.

• Solubility and melting point data are not explicitly available but can be inferred from similar compounds.

Spectroscopic Data

Spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and IR (Infrared Spectroscopy) are used to confirm its structure:

• NMR: Identifies the chemical environment of hydrogen and carbon atoms.

• IR: Detects functional groups like aldehydes through characteristic absorption bands.

Comparison with Related Compounds

Property	2,2-Dimethyl-2,3-dihydrobenzo[b]dioxine-5-carbaldehyde	Ethyl 2,3-dihydrobenzo[b]dioxine-5-carboxylate
Molecular Formula	$C_{11}H_{12}O_3$	$C_{11}H_{12}O_4$
Functional Group	Aldehyde (-CHO)	Ester (-COOEt)
Molecular Weight	192.21 g/mol	208.21 g/mol
Applications	Organic synthesis	Pharmaceutical intermediates

Research Outlook

Further studies are needed to explore:

• Reactivity: Understanding its behavior in different chemical environments.

• Biological Activity: Investigating potential pharmaceutical applications.

• Material Applications: Assessing its utility in advanced materials like polymers or coatings.

This compound represents an interesting candidate for diverse chemical research due to its unique structural features and functional versatility.